6-Bromo-2-(pyridin-2-ylmethyl)pyridazin-3(2H)-one

• IUPAC Name: 6-bromo-2-(pyridin-2-ylmethyl)pyridazin-3-one
• InChI: InChI=1S/C10H8BrN3O/c11-9-4-5-10(15)14(13-9)7-8-3-1-2-6-12-8/h1-6H,7H2
• InChI Key: JKYLPRSZIVNWFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CN2C(=O)C=CC(=N2)Br
• Molecular Formula: C10H8BrN3O
• Molecular Weight: 266.09 g/mol

Description

6-Bromo-2-(pyridin-2-ylmethyl)pyridazin-3(2H)-one, also known as 6-Bromo-2-pyridin-2-ylmethylpyridazin-3-one, is a heterocyclic organic compound with a molecular formula of C7H7BrN2O. This compound has been extensively studied and used in a variety of scientific research applications, including as an inhibitor of cyclooxygenase-2 (COX-2) and as a potential therapeutic agent for cancer.

Scientific Research Applications

Applications in Materials Science and Chemistry

• Metal Complexes and Photophysical Properties : A study by Stagni et al. (2008) on iridium complexes, though not directly mentioning the specific compound, sheds light on related structures' potential in photophysical applications. The research emphasized how the nature of ancillary ligands, similar in structure to "6-Bromo-2-(pyridin-2-ylmethyl)pyridazin-3(2H)-one", can significantly impact the emission properties of metal complexes, suggesting applications in organic light-emitting devices and as markers for biological labeling (Stagni et al., 2008).

• Synthesis and Structural Analysis : The synthesis and crystal structure analysis of compounds structurally related to "6-Bromo-2-(pyridin-2-ylmethyl)pyridazin-3(2H)-one" highlight their potential in developing new materials. The detailed molecular geometry and intermolecular interactions present in the crystal packing of these compounds provide insights into their applications in designing new materials with desired physical and chemical properties (Rodi et al., 2013).

Applications in Organic Synthesis and Drug Development

• Anticancer Agents Development : Research by Allam et al. (2020) focused on the synthesis of 6-bromo-2-(pyridin-3-yl)-4-substituted quinazolines, which are structurally related to the query compound. These were evaluated as EGFR inhibitors for their potential as targeted anticancer agents, demonstrating the compound's relevance in the synthesis of molecules with significant pharmacological activities (Allam et al., 2020).

• Tyrosyl-tRNA Synthetase Inhibitors : A study by Jabri et al. (2023) on novel 6-bromo-imidazo[4,5-b]pyridine derivatives, closely related to the compound , revealed their synthesis and potential as tyrosyl-tRNA synthetase inhibitors. This research indicates the compound's utility in developing new therapeutic agents, highlighting its significance in medicinal chemistry (Jabri et al., 2023).